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Compound of Interest

Compound Name: 5-Aminooxazole-4-carboxamide

Cat. No.: B1371615 Get Quote

An In-depth Technical Guide to 5-Aminooxazole-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminooxazole-4-carboxamide is a heterocyclic organic compound featuring an oxazole ring

substituted with an amino group and a carboxamide group. The oxazole scaffold is a key

structural motif in numerous biologically active compounds and approved pharmaceuticals,

valued for its ability to participate in hydrogen bonding and other molecular interactions. This

guide provides a comprehensive overview of the chemical properties, synthesis, and potential

applications of 5-Aminooxazole-4-carboxamide, with a focus on its relevance to researchers

in medicinal chemistry and drug discovery. While specific experimental data for this compound

is limited in publicly accessible literature, this document synthesizes available information and

provides expert insights based on the chemistry of analogous structures.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The properties of 5-Aminooxazole-4-
carboxamide are summarized below.

Table 1: Physicochemical Properties of 5-Aminooxazole-4-carboxamide
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Property Value Source

CAS Number 30380-27-9 [1][2]

Molecular Formula C₄H₅N₃O₂ [1][3]

Molecular Weight 127.10 g/mol [1][3]

Appearance
White to off-white crystalline

solid (predicted)
Inferred

Melting Point
Not available. Expected to be

a high-melting solid.
-

Boiling Point 339.5 °C at 760 mmHg [1][4]

Density 1.47 g/cm³ [1][4]

Solubility

Expected to have some

solubility in water and polar

organic solvents like DMSO

and methanol.

Inferred

pKa

Not available. The amino

group is expected to be basic,

and the amide proton weakly

acidic.

-

LogP 0.63720 [1]

Synthesis and Reactivity
While a specific, detailed synthesis protocol for 5-Aminooxazole-4-carboxamide is not readily

available in the literature, a plausible synthetic route can be proposed based on established

methods for the synthesis of similar 5-aminooxazole derivatives.

Proposed Synthetic Pathway
A potential synthetic route to 5-Aminooxazole-4-carboxamide could start from ethyl

cyanoacetate and involve the formation of an intermediate that is then cyclized to form the

oxazole ring. A related synthesis for ethyl 5-aminooxazole-4-carboxylate has been mentioned

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.alchempharmtech.com/product/30380-27-9-3/
https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.chemsrc.com/en/cas/30380-27-9_1176758.html
https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.chemsrc.com/en/cas/30380-27-9_1176758.html
https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.echemi.com/products/pid_Seven32011-5-aminooxazole-4-carboxamide.html
https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.echemi.com/products/pid_Seven32011-5-aminooxazole-4-carboxamide.html
https://wap.guidechem.com/encyclopedia/5-aminoimidazole-4-carboxamide-dic450.html
https://www.benchchem.com/product/b1371615?utm_src=pdf-body
https://www.benchchem.com/product/b1371615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as a precursor for other molecules, suggesting its accessibility[5]. The carboxamide could then

be formed from the corresponding ester.

A plausible synthesis is outlined below, drawing inspiration from the synthesis of related 5-

aminoisoxazoles which involves the reaction of a cyanoacetate derivative with

hydroxylamine[6]. For the oxazole ring, a different cyclization strategy would be required.

Part 1: Synthesis of Intermediate Part 2: Cyclization Part 3: Amidation

Ethyl Cyanoacetate Intermediate_AReagent X Ethyl_5_aminooxazole_4_carboxylateCyclizing Agent 5_Aminooxazole_4_carboxamideAmmonia

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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